2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol
2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol
Brand Name:
Vulcanchem
CAS No.:
154801-30-6
VCID:
VC0180029
InChI:
InChI=1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O
Molecular Formula:
C42H85NO5
Molecular Weight:
684.1 g/mol
2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol
CAS No.: 154801-30-6
Main Products
VCID: VC0180029
Molecular Formula: C42H85NO5
Molecular Weight: 684.1 g/mol
| CAS No. | 154801-30-6 |
|---|---|
| Product Name | 2-(2/'-Hydroxytetracosaylami)-octadecane-1,3,4-triol |
| Molecular Formula | C42H85NO5 |
| Molecular Weight | 684.1 g/mol |
| IUPAC Name | 2-hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide |
| Standard InChI | InChI=1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48) |
| Standard InChIKey | ZFUXWVVVWGWGPQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O |
| Appearance | Powder |
| Synonyms | elasticamide |
| PubChem Compound | 25203220 |
| Last Modified | Nov 11 2021 |
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